4,4-Bis(methylthio)but-3-en-2-one
Overview
Description
4,4-Bis(methylthio)but-3-en-2-one is a useful research compound. Its molecular formula is C6H10OS2 and its molecular weight is 162.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Heterocyclic Compound Synthesis
4,4-Bis(methylthio)but-3-en-2-one has been instrumental in the synthesis of various heterocyclic compounds. For example, its reactions with cyanoacetamide, malonamide, acetoacetamide, amidines, hydrazines, and hydroxylamine have led to the creation of numerous novel trifluoromethylated heterocyclic compounds containing the methylthio group (Barabanov, Sevenard, & Sosnovskikh, 2012).
Synthesis of Salicylates
Research has explored its use in the synthesis of trifluoromethyl-substituted salicylates. A study demonstrated a formal [3+3] cyclocondensation of 1,3-bis(silyl enol ethers) with 4,4-dimethylthio-1,1,1-trifluorobut-3-en-2-one, leading to the production of 6-methylthio-4-(trifluoromethyl)salicylates (Iaroshenko et al., 2011).
Synthesis of Diverse Heterocycles
It has been shown as a valuable three-carbon synthon for the synthesis of five and six-membered heterocycles with masked or unmasked aldehyde functionality. This synthesis involves cyclocondensation with bifunctional heteronucleophiles (Mahata et al., 2003).
Chalcogenation Studies
The compound has also been used in chalcogenation studies, as seen in the research involving the electron-donor effect of the methyl group in 1,3-dichlorobut-2-ene and its impact on allylic rearrangement (Levanova et al., 2018).
Functionalized Phenols Synthesis
The compound is effective in the regioselective synthesis of functionalized 3-(methylthio)phenols, serving as a synthetic building block for products not easily obtained through other methods (Lubbe et al., 2008).
Safety and Hazards
Mechanism of Action
Mode of Action
The compound’s interaction with its targets and the resulting changes are subjects of ongoing research .
Biochemical Pathways
It has been suggested that this compound could be a useful building block for the synthesis of 5- and 6-membered deuterated heterocycles and aromatics .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability and its overall pharmacokinetic profile .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
Properties
IUPAC Name |
4,4-bis(methylsulfanyl)but-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10OS2/c1-5(7)4-6(8-2)9-3/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICADXNGCMYDRDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=C(SC)SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70449144 | |
Record name | 3-Buten-2-one, 4,4-bis(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70449144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17649-86-4 | |
Record name | 3-Buten-2-one, 4,4-bis(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70449144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4-bis(methylsulfanyl)but-3-en-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 4,4-bis(methylthio)but-3-en-2-one a useful building block for synthesizing heterocyclic compounds?
A1: this compound possesses two electrophilic centers, making it a valuable 1,3-dielectrophile. This characteristic allows it to react with various dinucleophiles, leading to the formation of a diverse range of heterocyclic compounds. For example, it reacts with cyanothioacetamide, cyanoacetamide, or 2-amino-1,3,3-tricyanoprop-1-ene to yield substituted pyridines. []
Q2: Can you elaborate on the types of heterocyclic compounds synthesized using this compound and their potential significance?
A2: Research demonstrates the synthesis of various heterocycles, including:
- Polysubstituted pyridines: These compounds serve as crucial intermediates in synthesizing more complex molecules with potential applications in medicinal chemistry. []
- Thieno[2,3-b]pyridines: This class of compounds exhibits a range of biological activities, making them attractive targets for drug discovery. []
- Pyrazolo[3,4-c]pyridines and Pyrazolo[3,4-d]thieno[2,3-b]pyridines: These fused heterocyclic systems hold promise for developing novel pharmaceuticals and agrochemicals due to their diverse biological activities. []
Q3: Are there any studies focusing on the isotopic labelling of this compound and its applications?
A3: Yes, researchers have successfully synthesized the deuterated analogue, this compound-1,1,1,3-d4. This deuterated building block allows for the preparation of deuterium-labeled heterocycles and aromatic compounds. Such labeled compounds are essential tools in various research fields, including drug metabolism studies and reaction mechanism elucidation. []
A4: Yes, research indicates that reacting 1,1,1-trifluoro-4,4-bis(methylthio)but-3-en-2-one, a derivative of the parent compound, with suitable nucleophiles leads to the formation of 2-pyridones, pyrimidines, and pyrazoles. These heterocycles are prevalent scaffolds in numerous drugs and bioactive molecules, further highlighting the versatility of this chemical class as a building block. []
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